Cas no 2680522-45-4 (benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate)

• Product Name: benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate
• CAS No: 2680522-45-4
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5645133
• PubChem ID: 165911353
• Update Time: 2025-07-23

benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate
• EN300-28281606
• 2680522-45-4

• Inchi： 1S/C15H21NO3/c1-12(17)15(2)9-6-10-16(15)14(18)19-11-13-7-4-3-5-8-13/h3-5,7-8,12,17H,6,9-11H2,1-2H3/t12?,15-/m0/s1
• InChI Key： XTJGGCCSKMDTFF-CVRLYYSRSA-N
• SMILES： OC(C)[C@]1(C)CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate

Professional Introduction to Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate (CAS No. 2680522-45-4)

Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate, identified by its CAS number 2680522-45-4, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of chiral pyrrolidine derivatives, which have garnered considerable attention due to their potential applications in drug development and molecular recognition processes. The unique structural features of this molecule, particularly its stereogenic center and functional groups, make it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a benzyl group at the 1-position, a (1-hydroxyethyl) group at the 2-position, and a methyl group also at the 2-position. This configuration imparts specific stereochemical properties to the molecule, which are critical for its biological activity. The presence of the stereogenic center at the 2-position of the pyrrolidine ring is particularly noteworthy, as it influences the molecule's interactions with biological targets and its overall pharmacokinetic profile.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The compound Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate has shown promise in this context, serving as a building block for the synthesis of more complex molecules with enhanced selectivity and potency. Its chiral environment allows for the construction of enantiomerically pure compounds, which are often required in pharmaceutical applications to ensure optimal therapeutic effects while minimizing adverse reactions.

One of the most compelling aspects of this compound is its potential application in drug discovery. The pyrrolidine scaffold is a common motif in many bioactive molecules, and modifications to this core structure can lead to novel therapeutic agents. For instance, derivatives of pyrrolidine have been explored for their roles in modulating enzyme activity, receptor binding, and other key biological processes. The specific substitution pattern of Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate makes it an attractive starting point for designing molecules that interact with biological targets in a highly specific manner.

Recent research has highlighted the importance of understanding the three-dimensional structure of molecules in their interactions with biological systems. The stereochemistry of Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate plays a crucial role in determining how it binds to proteins and other biomolecules. This has led to advancements in computational methods that predict molecular interactions with high accuracy. Such tools are invaluable for drug design, allowing researchers to optimize the structure of potential drug candidates before they are synthesized in the laboratory.

The synthesis of complex molecules like Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate requires sophisticated synthetic strategies that often involve multiple steps and careful control over reaction conditions. Advances in synthetic methodology have enabled chemists to construct intricate molecular frameworks with greater ease and efficiency. Techniques such as asymmetric hydrogenation, chiral resolution, and enzymatic catalysis have been particularly useful in preparing enantiomerically pure compounds like this one.

In addition to its synthetic utility, Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate has been studied for its potential biological activities. Preliminary investigations suggest that it may exhibit properties relevant to various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammatory conditions. These findings underscore the importance of exploring novel molecular entities like this one for their potential medical applications.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. Computational modeling plays a significant role in this process by allowing researchers to predict how potential drugs will behave in different biological environments. The unique structural features of Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate make it an excellent candidate for such studies, providing insights into its potential interactions with biological targets.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in pharmaceutical chemistry and biomedicine. As our understanding of molecular interactions continues to grow, compounds like Benzyl (2S)-2-(1-hydroxyethyl)-2-methylpyrrolidine-1-carboxylate will likely play an increasingly important role in the development of new treatments for various diseases.